Cas no 59401-04-6 (Phosphorothioic acid, dimethyl ester)

• Product Name: Phosphorothioic acid, dimethyl ester
• CAS No: 59401-04-6
• MF: C₂H₇O₃PS
• MW: 142.113940477371
• CID: 376060
• PubChem ID: 168140
• Update Time: 2025-04-19

Phosphorothioic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid, dimethyl ester
• DIMETHYLTHIOPHOSPHATE
• dimethoxy-oxido-sulfanylidene-λ⁵-phosphane
• dimethylthiophosphoric acid
• AI3-21247
• Phosphorothioic acid, O,O-dimethyl ester
• DB04687
• O,O-Dimethyl thiophosphoric acid
• Q-201495
• DTXSID10858736
• Q27095433
• O,O-DIMETHYL HYDROGEN THIOPHOSPHATE
• 1112-38-5
• DZZ
• O,O-Dimethyl S-hydrogen phosphorothioate
• SCHEMBL587919
• EN300-2034696
• 59401-04-6
• AKOS015898678
• O,O-Dimethylthiophosphate
• 6KM8HRE9WB
• 0,0-Dimethyl Thiophosphate
• hydroxy-dimethoxy-sulfanylidene-lambda5-phosphane
• DIMETHYL THIOPHOSPHATE
• NS00067290
• o,o-dimethyl thiophosphate
• FT-0689959
• dimethyl sulfanylphosphonate
• UNII-6KM8HRE9WB
• hydroxy-dimethoxy-sulfanylidenephosphorane

• Inchi： 1S/C2H7O3PS/c1-4-6(3,7)5-2/h1-2H3,(H,3,7)
• InChI Key： WWJJVKAEQGGYHJ-UHFFFAOYSA-N
• SMILES： S=P(O)(OC)OC

Computed Properties

• Exact Mass: 140.97758
• Monoisotopic Mass: 141.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2
• XLogP3: 0.7

Experimental Properties

• Boiling Point: 172.4°Cat760mmHg
• Flash Point: 58.1°C
• PSA: 41.52
• LogP: 1.58480